![molecular formula C18H13F3N2O B2835151 N-(2-phenoxyphenyl)-2-(trifluoromethyl)pyridin-4-amine CAS No. 338401-87-9](/img/structure/B2835151.png)
N-(2-phenoxyphenyl)-2-(trifluoromethyl)pyridin-4-amine
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Description
N-(2-phenoxyphenyl)-2-(trifluoromethyl)pyridin-4-amine is a useful research compound. Its molecular formula is C18H13F3N2O and its molecular weight is 330.31. The purity is usually 95%.
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Scientific Research Applications
Intramolecular Hydrogen Bonding and Tautomerism
Research highlights the intriguing properties of Schiff bases related to intramolecular hydrogen bonding and tautomerism. For instance, compounds exhibiting tautomeric equilibrium due to the presence of specific functional groups have been studied for their structural implications and potential applications in designing molecules with unique properties (Nazır et al., 2000).
Oxidative Phenol Coupling
The oxidative coupling of phenols, facilitated by specific reagents, showcases a method for synthesizing complex organic structures. This approach has implications for developing novel materials and chemicals with specific functionalities (Rhile & Mayer, 2004).
Trifluoroacetylation of Amines and Alcohols
The utility of trifluoroacetylating agents demonstrates the functionalization of amines and alcohols, an essential step in synthesizing various compounds with potential applications in material science and pharmaceuticals (Keumi et al., 1990).
Polymer Synthesis and Modification
Research into the synthesis of novel polymeric materials using specific monomers, such as those containing pyridine and trifluoromethyl groups, highlights advancements in creating materials with enhanced solubility, thermal stability, and mechanical properties. These materials are promising for applications in electronics, aerospace, and coatings (Chung et al., 2006).
Catalytic Reactions and Ligand Design
The development of catalysts utilizing specific ligands for reactions, such as C-H amination, emphasizes the role of molecular design in enhancing catalytic efficiency and selectivity. This research area is crucial for developing sustainable and efficient synthetic methodologies (Broere et al., 2016).
Properties
IUPAC Name |
N-(2-phenoxyphenyl)-2-(trifluoromethyl)pyridin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13F3N2O/c19-18(20,21)17-12-13(10-11-22-17)23-15-8-4-5-9-16(15)24-14-6-2-1-3-7-14/h1-12H,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJNZKLJLJNDRCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=CC=C2NC3=CC(=NC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.